Cas no 183670-99-7 (2-Phenyl-4-butylthiazole)

2-Phenyl-4-butylthiazole structure
2-Phenyl-4-butylthiazole structure
Product Name:2-Phenyl-4-butylthiazole
CAS No:183670-99-7
MF:C13H15NS
MW:217.32990193367
CID:2118551
Update Time:2023-08-04

2-Phenyl-4-butylthiazole Chemical and Physical Properties

Names and Identifiers

    • 4-butyl-2-phenylThiazole
    • 2-Phenyl-4-butylthiazole
    • Thiazole, 4-butyl-2-phenyl-
    • Inchi: 1S/C13H15NS/c1-2-3-9-12-10-15-13(14-12)11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3
    • InChI Key: VAGUDRJJYGJIJP-UHFFFAOYSA-N
    • SMILES: S1C=C(CCCC)N=C1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Topological Polar Surface Area: 41.1
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